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Compound of Interest

Compound Name: POLYSILICONE-13

Cat. No.: B1176725 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

POLYSILICONE-13 is a synthetic siloxane polymer commonly utilized in the cosmetics and

personal care industries for its conditioning properties.[1][2] While specific safety data sheets

(SDS) for pure POLYSILICONE-13 are not readily available in the public domain, guidance for

its proper disposal can be formulated based on information for similar silicone polymers and

products containing this ingredient. In a laboratory environment, it is crucial to handle and

dispose of all chemicals with adherence to safety protocols and environmental regulations.

Summary of Key Information
When handling POLYSILICONE-13, researchers should adhere to standard laboratory safety

practices, including the use of personal protective equipment (PPE) such as safety glasses and

gloves. Although not classified as a hazardous substance, direct contact may cause mild

irritation in sensitive individuals.
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Property Data

Physical State Solid[2]

Active Ingredients Approximately 95%[2]

Environmental Fate

Persistent in the environment and not readily

biodegradable.[3] Shows moderate acute

toxicity to aquatic life.[3]

Regulatory Status

Not typically classified as hazardous waste

under RCRA (Resource Conservation and

Recovery Act).[1]

Experimental Protocols: Disposal Procedures
The following step-by-step procedures provide guidance for the safe and compliant disposal of

POLYSILICONE-13 from a laboratory setting. These protocols are based on general best

practices for non-hazardous chemical waste.

Step 1: Waste Identification and Segregation

Treat all POLYSILICONE-13 waste as chemical waste.

Do not mix POLYSILICONE-13 waste with other waste streams such as solvents, aqueous

waste, or sharps.

Collect waste in a dedicated, clearly labeled, and sealed container. The container should be

made of a material compatible with the chemical.

Step 2: Spill Management

In the event of a spill, absorb the material using an inert absorbent such as sand, earth, or

vermiculite.

Do not use combustible materials like paper towels to absorb large spills.

Collect the absorbed material and place it into the designated POLYSILICONE-13 waste

container.
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Clean the spill area thoroughly with soap and water.

Step 3: Container Management

Ensure the waste container is kept closed when not in use.

Store the waste container in a well-ventilated area, away from incompatible materials.

Label the container clearly with "POLYSILICONE-13 Waste" and any other information

required by your institution's environmental health and safety (EHS) department.

Step 4: Final Disposal

Dispose of the POLYSILICONE-13 waste through your institution's chemical waste program.

Consult your EHS department for specific institutional procedures and to schedule a waste

pickup.

Do not dispose of POLYSILICONE-13 down the drain or in the regular trash, as it is

persistent in the environment.[3]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

POLYSILICONE-13.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1176725?utm_src=pdf-body
https://www.benchchem.com/product/b1176725?utm_src=pdf-body
https://www.benchchem.com/product/b1176725?utm_src=pdf-body
https://www.ewg.org/cleaners/substances/12996-POLYSILICONE13/
https://www.benchchem.com/product/b1176725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


POLYSILICONE-13 Waste Generated

Is it mixed with hazardous waste?

Dispose as hazardous waste following institutional protocol

Yes

Collect in a dedicated, labeled container

No

Small Spill (<10g)

Store container in a well-ventilated area

Absorb with inert material

Yes

Large Spill (>10g)

No

Place in waste container

No (Bulk)

Contact EHS for guidance

Yes

Arrange for pickup by chemical waste disposal service

Click to download full resolution via product page

Disposal workflow for POLYSILICONE-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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